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Compound of Interest

Compound Name: 5-Formyl-2-furancarboxylic Acid

cat. No.: BO17741

An In-depth Technical Guide to the Basic Properties of 5-Formyl-2-furancarboxylic Acid

Abstract

5-Formyl-2-furancarboxylic acid (FFCA), also known as 5-carboxyfurfural, is a versatile
bifunctional organic compound derived from biomass. It features a furan ring substituted with
both a carboxylic acid and a formyl (aldehyde) group, making it a valuable building block in
organic synthesis.[1][2][3] This technical guide provides a comprehensive overview of the
fundamental chemical and physical properties of FFCA, its synthesis, reactivity, and
applications, with a particular focus on its role as a key intermediate in the production of value-
added chemicals and its potential in drug development.[1]

Chemical and Physical Properties

5-Formyl-2-furancarboxylic acid is typically a white to tan crystalline solid.[1][2][4] The
presence of both a carboxylic acid and an aldehyde group on the furan ring imparts unique
reactivity to the molecule.[1][3] It is considered a member of the furoic acids and is the
conjugate acid of a 5-formyl-2-furoate.[2][5]

Quantitative Data Summary

The key physical and chemical properties of FFCA are summarized in the table below for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula CeH40a4 MG S E gt el Ee)
Molecular Weight 140.09 g/mol [LII21415161171[8][10]
CAS Number 13529-17-4 [LI2]04116107191
Melting Point 206 - 212 °C [1]
209 °C [2][418]
Boiling Point (Predicted) 356.9 + 27.0 °C at 760 mmHg  [2][4][8]
Density (Predicted) 1.452 + 0.06 g/cm? [21[4118]
pKa (Predicted) 2.57 £0.10 [2][41[8]
Solubilty Slightly soluble in DMSO and -

Methanol.

Soluble in polar solvents.[3]

White to yellow to orange
Appearance )
crystalline powder.[1]

Tan solid.[2][4]

Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

ydrog p 4 )
Count
Rotatable Bond Count 2 [4]
XLogP3 0.6 [4][5]

Synthesis of 5-Formyl-2-furancarboxylic Acid

FFCA is a key intermediate in the oxidation of 5-(hydroxymethyl)furfural (HMF) to 2,5-
furandicarboxylic acid (FDCA), a significant bio-based monomer for polymer production.[11][12]
The synthesis of FFCA is most commonly achieved through the selective oxidation of HMF.
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There are two primary oxidation pathways from HMF to FDCA, both of which involve FFCA as
an intermediate.[11][13]

o Oxidation of the alcohol group in HMF to an aldehyde, forming 2,5-diformylfuran (DFF),
followed by oxidation of one aldehyde group to a carboxylic acid to yield FFCA.

» Oxidation of the aldehyde group in HMF to a carboxylic acid, forming 5-hydroxymethyl-2-
furancarboxylic acid (HMFCA), followed by oxidation of the alcohol group to yield FFCA.[12]
[13]

Various catalytic systems have been developed for the selective oxidation of HMF to FFCA,
including those based on copper/cerium oxides and ruthenium on activated carbon.[13] A
catalyst of copper/cerium oxides has been shown to achieve a 99% conversion of HMF with
90% selectivity towards FFCA in water, using oxygen as the oxidant.[13]

Synthesis Pathway of FFCA from HMF

5-(Hydroxymethyl)furfural (HMF)

Oxidation of Alcohol “~Oxidation of Aldehyde

Oxidation

5-Formyl-2-furancarboxylic Acid (FFCA)

Oxidation

2,5-Furandicarboxylic Acid (FDCA)

Click to download full resolution via product page

Figure 1: Key intermediate role of FFCA in the oxidation of HMF to FDCA.
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Experimental Protocols

This section provides a representative methodology for the synthesis of FFCA via the catalytic
oxidation of HMF. This protocol is a generalized summary based on common laboratory
practices.

Representative Protocol: Selective Oxidation of HMF to
FFCA

Objective: To synthesize 5-Formyl-2-furancarboxylic acid (FFCA) from 5-
(hydroxymethyl)furfural (HMF) using a selective oxidation catalyst.

Materials:

5-(hydroxymethyl)furfural (HMF)

Catalyst (e.g., Copper/Cerium mixed oxide)

Solvent (e.g., deionized water)

Pressurized oxygen or air

High-performance liquid chromatography (HPLC) for analysis
Procedure:

e Reactor Setup: A high-pressure batch reactor is charged with a specific amount of HMF, the
catalyst, and the solvent (water).

o Reaction Conditions: The reactor is sealed, pressurized with oxygen or air to the desired
pressure, and heated to the target temperature (e.g., 100-150°C). The mixture is stirred
vigorously to ensure proper mixing and mass transfer.

e Monitoring: The reaction progress is monitored by taking aliquots at regular intervals. The
samples are filtered to remove the catalyst and then analyzed by HPLC to determine the
conversion of HMF and the selectivity towards FFCA and other products.[14]
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o Catalyst Recovery: Upon completion, the reactor is cooled, and the solid catalyst is
recovered by filtration for potential reuse.[13]

e Product Isolation: The FFCA product in the aqueous solution can be isolated and purified
through techniques such as acidification (to decrease solubility) followed by filtration or
extraction with an appropriate organic solvent, and subsequent crystallization.
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General Experimental Workflow for FFCA Synthesis
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Figure 2: Generalized workflow for the synthesis of FFCA.
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Reactivity and Applications

The dual functionality of FFCA makes it a highly adaptable molecule for chemical synthesis.[1]
[15]

« Aldehyde Group: The formyl group can participate in nucleophilic addition, condensation
reactions (e.g., Knoevenagel, Wittig), and oxidation to the corresponding carboxylic acid
(yielding FDCA).[1][15]

o Carboxylic Acid Group: The carboxyl group can undergo esterification, amidation, or
reduction.[15]

This reactivity profile makes FFCA a valuable building block for creating a diverse range of
furan derivatives.[1] Its applications are found in several fields:

o Pharmaceutical Development: The furan scaffold is present in many bioactive molecules.
FFCA serves as a precursor for novel heterocyclic compounds that are essential in drug
discovery, with potential applications in developing anti-inflammatory and anti-cancer agents.

[1]
o Agrochemicals: It is used in the synthesis of new agrochemicals.[1][3]

» Materials Science: As the primary intermediate to FDCA, FFCA is critical in the production of
bio-based polymers like polyethylene furanoate (PEF), a sustainable alternative to
petroleum-based plastics.[16]

e Fine Chemicals: It is an important intermediate in the production of various fine chemicals,
dyes, and fragrances.[1]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 5-Formyl-2-furancarboxylic acid is classified as causing serious eye irritation and
skin irritation.[5][6]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).
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e Precautionary Statements: Standard precautions such as wearing protective gloves, eye
protection, and washing skin thoroughly after handling are recommended.[5]

e Storage: The compound should be stored in a cool, dark place, often under an inert
atmosphere, with some suppliers recommending freezer storage at temperatures of -20°C or
below.[2][4][6][8]

Conclusion

5-Formyl-2-furancarboxylic acid is a pivotal platform chemical with significant potential
derived from its bifunctional nature and its origin from renewable biomass. Its well-defined
physical and chemical properties, coupled with its versatile reactivity, make it an indispensable
intermediate in the synthesis of sustainable polymers, pharmaceuticals, and other high-value
chemicals. Further research into efficient and selective catalytic systems for its production will
continue to enhance its role in the development of a green and sustainable chemical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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